Cas no 338954-27-1 (1-[4-(4-methoxybenzoyl)-1,2-oxazol-3-yl]ethan-1-one)

• Product Name: 1-[4-(4-methoxybenzoyl)-1,2-oxazol-3-yl]ethan-1-one
• CAS No: 338954-27-1
• CID: 4647999
• Update Time: 2025-06-14

1-[4-(4-methoxybenzoyl)-1,2-oxazol-3-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-METHOXYBENZOYL)-3-ISOXAZOLYL]-1-ETHANONE
• 1-[4-(4-methoxybenzoyl)-1,2-oxazol-3-yl]ethan-1-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-[4-(4-methoxybenzoyl)-1,2-oxazol-3-yl]ethan-1-one

Comprehensive Overview of 1-[4-(4-methoxybenzoyl)-1,2-oxazol-3-yl]ethan-1-one (CAS No. 338954-27-1)

The compound 1-[4-(4-methoxybenzoyl)-1,2-oxazol-3-yl]ethan-1-one, identified by its CAS number 338954-27-1, is a specialized organic molecule with significant applications in pharmaceutical and material science research. This heterocyclic compound features a 1,2-oxazole core substituted with a 4-methoxybenzoyl group and an acetyl moiety, making it a versatile intermediate for synthesizing more complex structures. Researchers and industry professionals are increasingly interested in this compound due to its unique structural properties and potential applications in drug discovery and advanced material development.

In recent years, the demand for heterocyclic compounds like 1-[4-(4-methoxybenzoyl)-1,2-oxazol-3-yl]ethan-1-one has surged, driven by their role in designing novel therapeutics and functional materials. The 1,2-oxazole ring, a key component of this molecule, is known for its stability and bioactivity, making it a valuable scaffold in medicinal chemistry. Additionally, the presence of the 4-methoxybenzoyl group enhances the compound's ability to interact with biological targets, which is crucial for developing new drugs with improved efficacy and selectivity.

One of the most frequently searched topics related to this compound is its synthetic pathway. Researchers often inquire about the most efficient methods to produce 1-[4-(4-methoxybenzoyl)-1,2-oxazol-3-yl]ethan-1-one and its derivatives. Common synthetic routes involve the condensation of appropriate precursors under controlled conditions, followed by purification steps to ensure high yield and purity. The compound's CAS number 338954-27-1 is a critical identifier for sourcing and regulatory compliance, ensuring that researchers can accurately track its use in various applications.

Another area of interest is the compound's potential pharmacological applications. The 1,2-oxazole scaffold is found in several bioactive molecules, and the addition of the 4-methoxybenzoyl group could further modulate its biological activity. This has led to speculation about its use in developing treatments for conditions such as inflammation, microbial infections, and even certain types of cancer. However, extensive preclinical and clinical studies are required to validate these potential applications.

From a material science perspective, 1-[4-(4-methoxybenzoyl)-1,2-oxazol-3-yl]ethan-1-one offers intriguing possibilities. Its molecular structure suggests it could be used to design advanced polymers or coatings with specific optical or electronic properties. The methoxy and acetyl groups provide sites for further chemical modifications, enabling the creation of tailored materials for niche applications. This versatility makes the compound a subject of ongoing research in both academic and industrial settings.

Environmental and safety considerations are also important when working with 1-[4-(4-methoxybenzoyl)-1,2-oxazol-3-yl]ethan-1-one. While it is not classified as a hazardous substance, proper handling and disposal protocols should always be followed to minimize risks. Researchers often search for information on the compound's stability, solubility, and storage conditions, which are critical for ensuring consistent results in experiments. Detailed safety data sheets (SDS) and regulatory guidelines should be consulted before use.

The growing interest in sustainable chemistry has also influenced research on this compound. Scientists are exploring greener synthetic methods to produce 1-[4-(4-methoxybenzoyl)-1,2-oxazol-3-yl]ethan-1-one, such as using eco-friendly solvents or catalytic processes. These efforts align with global trends toward reducing the environmental impact of chemical manufacturing while maintaining high efficiency and yield.

In summary, 1-[4-(4-methoxybenzoyl)-1,2-oxazol-3-yl]ethan-1-one (CAS No. 338954-27-1) is a multifaceted compound with promising applications in pharmaceuticals and material science. Its unique structural features, including the 1,2-oxazole ring and 4-methoxybenzoyl group, make it a valuable tool for researchers. As interest in heterocyclic chemistry continues to grow, this compound is likely to remain a focal point for innovation and discovery in the years to come.